Quinazolinone derivative 3

• Molecular Formula: C23H28N4O4
• Molecular Weight: 424.5 g/mol
• IUPAC Name: 5,7-dimethoxy-2-[4-methoxy-2-[(1-methylpiperidin-4-yl)amino]phenyl]-3H-quinazolin-4-one
• InChI: InChI=1S/C23H28N4O4/c1-27-9-7-14(8-10-27)24-18-11-15(29-2)5-6-17(18)22-25-19-12-16(30-3)13-20(31-4)21(19)23(28)26-22/h5-6,11-14,24H,7-10H2,1-4H3,(H,25,26,28)
• InChI Key: FRAHQMXXLOFANF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC2=C(C=CC(=C2)OC)C3=NC4=C(C(=CC(=C4)OC)OC)C(=O)N3

Description

Quinazolinone derivative 3 is a member of the quinazolinone family, which is known for its diverse biological activities and significant pharmacological potential. Quinazolinones are nitrogen-containing heterocyclic compounds that have been extensively studied for their therapeutic properties, including antibacterial, antifungal, anticancer, and anti-inflammatory activities . This compound, in particular, has garnered attention due to its unique chemical structure and promising applications in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of quinazolinone derivative 3 typically involves the cyclization of anthranilic acid derivatives. One common method includes the amidation of 2-aminobenzoic acid derivatives with appropriate acid chlorides to form substituted anthranilates, which then undergo cyclization with acetic anhydride under reflux conditions to yield benzoxazin-4-ones. These intermediates are subsequently treated with ammonia solution to afford quinazolinone derivatives .

Industrial Production Methods: Industrial production of quinazolinone derivatives often employs similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, the incorporation of green chemistry principles, such as solvent recycling and waste minimization, is increasingly being adopted in industrial processes to ensure sustainability .

Chemical Reactions Analysis

Types of Reactions: Quinazolinone derivative 3 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinazoline 3-oxides using reagents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert quinazolinone derivatives to their corresponding dihydroquinazolinones using reducing agents such as sodium borohydride.

Substitution: Electrophilic substitution reactions, such as nitration and halogenation, can introduce functional groups into the quinazolinone ring.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nitric acid for nitration, halogens (e.g., chlorine, bromine) for halogenation.

Major Products Formed:

Oxidation: Quinazoline 3-oxides.

Reduction: Dihydroquinazolinones.

Substitution: Nitroquinazolinones, halogenated quinazolinones.

Scientific Research Applications

Quinazolinone derivative 3 has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a catalyst in various organic reactions.

Biology: Studied for its antimicrobial and antifungal properties, making it a potential candidate for developing new antibiotics.

Medicine: Investigated for its anticancer activity, particularly in targeting specific cancer cell lines.

Industry: Employed in the development of luminescent materials and fluorescent probes for biological imaging due to its excellent biocompatibility and low toxicity.

Mechanism of Action

The mechanism of action of quinazolinone derivative 3 involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can inhibit enzymes such as tyrosine kinases, which play a crucial role in cell signaling and cancer progression.

Pathways Involved: By inhibiting these enzymes, this compound disrupts the signaling pathways that promote cell proliferation and survival, leading to apoptosis (programmed cell death) in cancer cells.

Similar Compounds:

• Quinazoline
• Quinazolinone
• Dihydroquinazolinone
• Quinazoline 3-oxide

Comparison: this compound stands out due to its unique combination of biological activities and chemical reactivity. Unlike quinazoline, which primarily exhibits anticancer properties, this compound also shows significant antimicrobial and anti-inflammatory activities . Additionally, its ability to undergo various chemical transformations makes it a versatile compound for synthetic applications .